Cas no 304909-07-7 (SANT-1)

SANT-1 structure

Product Name:SANT-1

CAS No:304909-07-7

MF:C₂₃H₂₇N₅

MW:373.493984460831

MDL:MFCD01827306

CID:303353

PubChem ID:329824548

Update Time:2025-04-19

SANT-1 Chemical and Physical Properties

Names and Identifiers

- 1-Piperazinamine,N-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methylene]-4-(phenylmethyl)-
- SANT-1
- (E)-N-(4-benzylpiperazin-1-yl)-1-(3,5-dimethyl-1-phenylpyrazol-4-yl)methanimine
- SANT 1
- (4-Benzyl-piperazin-1-yl)-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-ylmethylene)-amine
- 1-Piperazinamine (N-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methylene]-4-(phenylmethyl)
- Shh Signaling Antagonist V
- (E)-4-Benzyl-N-((3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methylene)piperazin-1-amine
- N-(4-benzylpiperazin-1-yl)-1-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methanimine
- N-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methylene]-4- (phenylmethyl)-1-piperazinamine
- Tox21_500396
- HY-100224
- MFCD01827306
- NSC731871
- SCHEMBL10063651
- 4-benzyl-N-((3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methylene)piperazin-1-amine
- N-[(3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)methylene]-4-(phenylmethyl)-1-piperazinamine
- SCHEMBL1503099
- J-017988
- AS-74256
- GYK6BKF2M2
- DTXSID90425965
- NCGC00092291-08
- BRD-K83637872-001-01-7
- 1-Piperazinamine, N-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methylene]-4-(phenylmethyl)-
- NSC-731871
- NCGC00092291-03
- AKOS001011845
- UPCMLD0ENAT0503-7093:001
- CS-0018354
- CHEBI:93466
- (E)-N-(4-Benzylpiperazin-1-Yl)-1-(3,5-Dimethyl-1-Phenyl-1h-Pyrazol-4-Yl)methanimine
- NCGC00092291-01
- AC-32719
- s7092
- 1-(3,5-dimethyl-1-phenyl-4-pyrazolyl)-N-[4-(phenylmethyl)-1-piperazinyl]methanimine
- CHEMBL515916
- HMS3676P14
- HMS3412P14
- CCG-265017
- 304909-07-7
- NCGC00261081-01
- EX-A1250
- BDBM50249488
- NCGC00186003-01
- BRD-K99741577-001-01-7
- STL361943
- 4-benzyl-N-[(E)-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methylidene]piperazin-1-amine
- BRD-K99741577-001-02-5
- MDL： MFCD01827306
- Inchi： 1S/C23H27N5/c1-19-23(20(2)28(25-19)22-11-7-4-8-12-22)17-24-27-15-13-26(14-16-27)18-21-9-5-3-6-10-21/h3-12,17H,13-16,18H2,1-2H3/b24-17+
- InChI Key： FOORCIAZMIWALX-JJIBRWJFSA-N
- SMILES： N1(CC2C=CC=CC=2)CCN(CC1)/N=C/C1C(C)=NN(C2C=CC=CC=2)C=1C

Computed Properties

Exact Mass: 373.22700
Monoisotopic Mass: 373.22664588g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 28
Rotatable Bond Count: 5
Complexity: 489
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 36.7Å²

Experimental Properties

Color/Form: No data available
Density: 1.13
Melting Point: 104-106°C
Boiling Point: No data available
Flash Point: No data available
Refractive Index: 1.62
Solubility: Soluble in DMSO with warming
PSA: 36.66000
LogP: 3.51660
Sensitiveness: Moisture & Light Sensitive
Vapor Pressure: No data available

SANT-1 Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305 + P351 + P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： H315-H319-H335
Storage Condition：−20°C

SANT-1 Pricemore >>

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